Cas no 1161005-13-5 (6-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 6-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 1161005-13-5
• MF: C₆H₃F₃N₄
• MW: 188.110030412674
• CID: 4561316
• Update Time: 2025-05-20

6-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C6H3F3N4/c7-6(8,9)4-1-2-5-11-10-3-13(5)12-4/h1-3H
• InChI Key： HRJSKRKKQRMIBZ-UHFFFAOYSA-N
• SMILES： C12=NN=CN1N=C(C(F)(F)F)C=C2

Additional information on 6-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine

6-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine: A Comprehensive Overview

The compound with CAS No 1161005-13-5, known as 6-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of the [1,2,4]triazolo[4,3-b]pyridazine scaffold, which is a heterocyclic aromatic system with a fused triazole and pyridazine ring. The presence of the trifluoromethyl group at the 6-position introduces electronic and steric effects that can significantly influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like 6-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine in drug discovery. The fused ring system provides a rigid structure that can serve as a platform for designing molecules with specific pharmacological properties. For instance, researchers have explored the potential of this compound as a selective kinase inhibitor, which could be valuable in treating various diseases such as cancer and inflammatory disorders.

The synthesis of 6-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution or coupling reactions with appropriate reagents. The optimization of these synthetic routes has been a focus of recent research to improve yield and purity while maintaining the desired stereochemistry.

In terms of biological activity, 6-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine has shown promising results in preclinical studies. For example, it exhibits moderate cytotoxicity against various cancer cell lines while displaying lower toxicity towards normal cells. This selectivity makes it a potential candidate for further development as an anticancer agent. Additionally, the compound has demonstrated antimicrobial activity against several bacterial and fungal strains, suggesting its potential use in developing new antibiotics.

The structural versatility of 6-(Trifluoromethyl)-[1,2,4]triazolo[4,b pyridazine also makes it an attractive candidate for materials science applications. Researchers have investigated its use as a building block for constructing advanced materials such as organic semiconductors and optoelectronic devices. The aromaticity and conjugation within the molecule contribute to its electronic properties, which are essential for applications in these fields.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of 6-(Trifluoromethyl)-[1,b pyridazine]. These studies utilize techniques such as density functional theory (DFT) to predict the molecule's behavior under various conditions. Such computational approaches are increasingly being integrated into drug design pipelines to accelerate the discovery process.

In conclusion,6-(Trifluoromethyl)-[1,b pyridazine is a versatile compound with significant potential in multiple areas of research and application. Its unique structure and functional groups make it an ideal candidate for further exploration in drug discovery and materials science. As research continues to uncover new properties and applications of this compound, CAS No 116,b pyridazine will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.